Cas no 141039-74-9 (Olean-12-ene-28,29-dioicacid, 3-[(2-O-acetyl-b-D-xylopyranosyl)oxy]-, (3b,20a)- (9CI))

• Product Name: Olean-12-ene-28,29-dioicacid, 3-[(2-O-acetyl-b-D-xylopyranosyl)oxy]-, (3b,20a)- (9CI)
• CAS No: 141039-74-9
• MF: C₃₇H₅₆O₁₀
• MW: 660.834552764893
• CID: 141120
• PubChem ID: 132330
• Update Time: 2025-04-19

Olean-12-ene-28,29-dioicacid, 3-[(2-O-acetyl-b-D-xylopyranosyl)oxy]-, (3b,20a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-ene-28,29-dioicacid, 3-[(2-O-acetyl-b-D-xylopyranosyl)oxy]-, (3b,20a)- (9CI)
• (4aR,6aR,6aS,6bR,10S,12aR,14bR)-10-[(2S,3R,4S,5R)-3-acetyloxy-4,5-dihydroxyoxan-2-yl]oxy-2,6a,6b,9,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2,4a-dicarboxylic acid
• (3beta,5xi,18alpha)-3-[(2-O-acetyl-beta-D-xylopyranosyl)oxy]olean-12-ene-28,29-dioic acid
• 3-O-alpha-(2'-O-Acetyl)-D-xylopyranosyl-3beta-hydroxyolean-12-ene-28,29-dioic acid
• Olean-12-ene-28,29-dioic acid, 3-((2-O-acetyl-beta-D-xylopyranosyl)oxy)-, (3beta,20alpha)-
• Yiyeliangwanoside IV
• 141039-74-9
• DTXSID40930978
• 3-[(2-O-Acetylpentopyranosyl)oxy]olean-12-ene-28,29-dioic acid

• Inchi： 1S/C37H56O10/c1-20(38)46-28-27(40)23(39)19-45-29(28)47-26-11-12-34(5)24(32(26,2)3)10-13-36(7)25(34)9-8-21-22-18-33(4,30(41)42)14-16-37(22,31(43)44)17-15-35(21,36)6/h8,22-29,39-40H,9-19H2,1-7H3,(H,41,42)(H,43,44)/t22-,23-,24?,25-,26+,27+,28-,29+,33?,34+,35-,36-,37+/m1/s1
• InChI Key： GLJXJVQUAZLDMK-OOUWFSJSSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)OC(C)=O)[C@H]1CC[C@@]2(C)C(CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CCC(C(=O)O)(C)C[C@@H]5C4=CC[C@@H]32)C1(C)C

Computed Properties

• Exact Mass: 660.38734798g/mol
• Monoisotopic Mass: 660.38734798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 47
• Rotatable Bond Count: 6
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 160Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids